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Compound of Interest

Compound Name: 8-Epiloganic Acid

Cat. No.: B1199924

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

8-Epiloganic acid is an iridoid glycoside, a class of monoterpenoids widely distributed in the
plant kingdom. [1][2][3][4][5][6][/1[81[O1[1O[1 1][12][13][14][15][16][1 7][18][19][20][21][22][23]
Iridoids are known to possess a diverse range of biological activities, making them a subject of
significant interest in pharmacology and drug discovery. This technical guide provides a
comprehensive overview of the currently known biological activities of 8-Epiloganic Acid, with
a focus on quantitative data, experimental methodologies, and associated signaling pathways.

While research on 8-Epiloganic Acid is not as extensive as for some other iridoids, existing
studies provide valuable insights into its potential therapeutic applications. This document aims
to consolidate this information to support further research and development efforts.

Chemical and Physical Properties
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Property Value Source
Molecular Formula C16H24010 [1]
Molecular Weight 376.36 g/mol [1]
CAS Number 82509-41-9 [3]
Appearance White to off-white solid [8]

Soluble in DMSO and water
Solubility (with warming and pH [3]

adjustment)

Known Biological Activities

Currently, detailed studies on the biological activities of 8-Epiloganic Acid are limited.
However, research on the broader class of iridoids provides a context for its potential
pharmacological profile. Iridoids are generally recognized for their anti-inflammatory,
antioxidant, neuroprotective, and anticancer properties.[2][4][5][9][13][14][15][16][17][18][19]
[21][22][23]

A study on a closely related compound, 8-Epideoxyloganic acid, demonstrated weak
antinociceptive (pain-relieving) activity.[5][8] This suggests that 8-Epiloganic Acid may also
possess analgesic properties, although further investigation is required to confirm this.

Experimental Protocols

Detailed experimental protocols specifically for 8-Epiloganic Acid are not widely published.
However, based on the study of 8-Epideoxyloganic acid and general pharmacological
screening methods for natural products, the following experimental designs could be employed
to investigate its biological activities.

In Vitro Anti-inflammatory Assay

A common method to assess anti-inflammatory activity is to measure the inhibition of nitric
oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW
264.7).
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Analysis

Measure Cell Viability
(e.g., MTT assay)

Measure Nitric Oxide (NO)
using Griess Reagent

Cell Culture and Seeding

RAW 264.7 Macrophages

Seed in 96-well plates

Treatment Inflammatory Stimulation
‘ ﬁas;ﬂfgg‘r‘;ﬁ:ﬂ) Add Lipopolysaccharide (LPS) Incubate for 24 hours Collect Supernatant

Drug Administration

Positive Control (e.

Aspi

Observation and Data Collection

Observe for 20-30 minutes Count the number of writhes Calculate % inhibition

Pain Induction

Inject Acetic Acid (intraperitoneally)
30-60 min post-drug

Animal Preparation

Acclimatize Mice

Group and Fast Overnight Control Group (Vehicle)

Administer 8-Epiloganic Acid
(intraperitoneally or orally)
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Inflammatory Stimuli (e.g., LPS)

LPS

Potential Intervention Point

Cell Surface Receptors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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